Cas no 898432-92-3 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 898432-92-3
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 5483478
• Update Time: 2025-10-31

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N-(pyridin-2-ylmethyl)oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C22H22N4O3/c27-21(24-14-17-7-3-4-11-23-17)22(28)25-15-19(20-9-5-13-29-20)26-12-10-16-6-1-2-8-18(16)26/h1-9,11,13,19H,10,12,14-15H2,(H,24,27)(H,25,28)
• InChI Key： AAANIIMATQMOEO-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide (CAS No. 898432-92-3): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide (CAS No. 898432-92-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the indole and furan derivatives, which are known for their diverse biological activities.

The structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide is characterized by the presence of an indole ring, a furan ring, and a pyridine ring, all interconnected through specific functional groups. The indole ring is a common motif in many bioactive molecules, including neurotransmitters and hormones, while the furan ring is known for its role in natural products and synthetic compounds with various biological activities. The pyridine ring adds further complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-yl)methylethanediamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its interaction with specific cellular targets that are overexpressed or dysregulated in cancer cells. For example, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and survival pathways.

The pharmacokinetic properties of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(pyridin-2-y l)methylethanediamide have also been extensively studied. Its high lipophilicity allows it to cross the blood-brain barrier effectively, making it a suitable candidate for central nervous system (CNS) disorders. However, this property also necessitates careful consideration of potential side effects and drug-drug interactions. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic index and reduce adverse effects.

From a synthetic chemistry perspective, the preparation of N-2-(2,3-dihydro-H-indol-l yl)-z-furanyl ethylene)-N'-(pyridin-z yl)methylethanediamide involves several steps that require precise control over reaction conditions and purification processes. The synthesis typically starts with the formation of the indole and furan moieties, followed by their coupling with the pyridine derivative through appropriate functional groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of N - ̈ ̈ ̈ ̈ ̈ ̈ ̈(N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N - (N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( N -( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( ̈( z yl)methylethanediamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with regards to tolerability and pharmacodynamic responses. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

In conclusion, N - z yl)methylethanediamide represents a significant advancement in medicinal chemistry due to its multifaceted biological activities and potential applications in treating various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from clinical trials, this compound may emerge as a valuable therapeutic option for patients suffering from neurodegenerative diseases and cancer.